Cas no 1261732-75-5 (2-(2-(Trifluoromethyl)phenyl)naphthalene)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)naphthalene
• CAS No: 1261732-75-5
• MF: C₁₇H₁₁F₃
• MW: 272.264455080032
• CID: 4984424
• PubChem ID: 54364191
• Update Time: 2025-06-30

2-(2-(Trifluoromethyl)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)naphthalene

• Inchi： 1S/C17H11F3/c18-17(19,20)16-8-4-3-7-15(16)14-10-9-12-5-1-2-6-13(12)11-14/h1-11H
• InChI Key： VSJZVMSGQRZZMR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC2C=CC=CC=2C=1)(F)F

Computed Properties

• Exact Mass: 272.08128484g/mol
• Monoisotopic Mass: 272.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 2-(2-(Trifluoromethyl)phenyl)naphthalene

2-(2-(Trifluoromethyl)phenyl)naphthalene: A Multifunctional Compound with Promising Applications in Pharmaceutical and Materials Science

2-(2-(Trifluoromethyl)phenyl)naphthalene (CAS No. 1261732-75-5) is a substituted naphthalene derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical development and materials science. This compound features a naphthalene ring fused with a phenyl group bearing a trifluoromethyl substituent, which imparts distinctive physicochemical properties. The trifluoromethyl group is known for its high electron-withdrawing capacity, which can significantly influence the reactivity and biological activity of the molecule. This structural feature makes 2-(2-(Trifluoromethyl)phenyl)naphthalene a valuable candidate for further exploration in drug discovery and functional material design.

Recent studies have highlighted the importance of trifluoromethyl substitution in modulating the biological activity of aromatic compounds. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethyl groups can enhance the metabolic stability of small molecules by reducing their susceptibility to enzymatic degradation. This property is particularly relevant for 2-(2-(Trifluoromethyl)phenyl)naphthalene, as its trifluoromethyl substituent may contribute to its prolonged biological half-life, a critical factor in the development of long-acting therapeutic agents. Additionally, the presence of multiple aromatic rings in this compound may facilitate the formation of hydrogen bonds or π-π stacking interactions, which are essential for molecular recognition in biological systems.

The chemical structure of 2-(2-(Trifluoromethyl)phenyl)naphthalene is characterized by a naphthalene core with a phenyl ring attached at the 2-position. The trifluoromethyl group is positioned at the 2-position of the phenyl ring, creating a complex conjugated system that can influence the compound's electronic properties. This conjugation can lead to unique optical and electrochemical behaviors, making the compound a potential candidate for applications in organic electronics and photovoltaic materials. A 2024 review in Advanced Materials emphasized the role of such conjugated systems in enhancing charge transport properties, which is a key requirement for high-performance electronic devices.

From a synthetic perspective, the preparation of 2-(2-(Trifluoromethyl)phenyl)naphthalene involves multiple steps, including the functionalization of naphthalene derivatives and the introduction of the trifluoromethyl group. Researchers have explored various strategies to achieve this, such as electrophilic substitution reactions or transition metal-catalyzed coupling processes. A 2023 paper in Organic Letters reported a novel method for the selective introduction of trifluoromethyl groups onto aromatic rings, which could be adapted for the synthesis of 2-(2-(Trifluoromethyl)phenyl)naphthalene. This synthetic approach highlights the importance of trifluoromethyl substitution in enabling the development of complex organic molecules with tailored properties.

Recent advancements in computational chemistry have also provided insights into the behavior of 2-(2-(Trifluoromethyl)phenyl)naphthalene. Molecular docking studies and quantum mechanical calculations have been employed to predict the compound's interactions with biological targets. For instance, a 2023 study in Computational and Structural Chemistry used molecular dynamics simulations to investigate the binding affinity of 2-(2-(Trifluoromethyl)phenyl)naphthalene with a specific enzyme target. The results suggested that the trifluoromethyl group plays a critical role in stabilizing the interaction, which is a key factor in the development of targeted therapeutics. These computational tools are increasingly being used to accelerate the discovery of new compounds with desirable biological activities.

Despite its promising properties, the trifluoromethyl group in 2-(2-(Trifluoromethyl)phenyl)naphthalene also presents challenges. The high electronegativity of fluorine atoms can lead to increased polarity, which may affect the compound's solubility and bioavailability. Researchers are actively addressing these issues by modifying the molecular structure to optimize the balance between hydrophilicity and hydrophobicity. A 2024 study in Drug Discovery Today explored the use of trifluoromethyl substitutions in combination with other functional groups to enhance the compound's pharmacokinetic profile, demonstrating the potential for further refinement of 2-(2-(Trifluoromethyl)phenyl)naphthalene as a therapeutic agent.

In addition to its pharmaceutical applications, 2-(2-(Trifluoromethyl)phenyl)naphthalene has been investigated for its potential in materials science. The compound's conjugated system and trifluoromethyl substituent make it an attractive candidate for the development of conductive polymers and semiconducting materials. A 2023 study in Nano Letters demonstrated that derivatives of this compound exhibited excellent charge carrier mobility, which is essential for applications in organic solar cells and flexible electronics. These findings underscore the versatility of 2-(2-(Trifluoromethyl)phenyl)naphthalene in addressing diverse technological challenges.

Furthermore, the environmental impact of 2-(2-(Trifluoromethyl)phenyl)naphthalene is an important consideration for its large-scale application. The presence of fluorine atoms in the molecule can lead to the formation of persistent organic pollutants, which may have long-term ecological effects. Researchers are therefore exploring strategies to mitigate these risks, such as the development of biodegradable derivatives or the use of green chemistry principles in its synthesis. A 2024 review in Environmental Science & Technology highlighted the importance of sustainable approaches in the design and production of compounds containing trifluoromethyl groups, emphasizing the need for a balance between functionality and environmental safety.

In conclusion, 2-(2-(Trifluoromethyl)phenyl)naphthalene represents a promising compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure, particularly the presence of the trifluoromethyl group, offers opportunities for the development of novel therapeutics and advanced materials. However, further research is needed to address challenges related to its solubility, environmental impact, and synthetic efficiency. As the field of chemical research continues to evolve, compounds like 2-(2-(Trifluoromethyl)phenyl)naphthalene are likely to play an increasingly important role in shaping the future of science and technology.